Cas no 904815-00-5 (Ethyl (2Z)-2-Cyano-3-(4-phenylphenyl)aminoprop-2-enoate)

• Product Name: Ethyl (2Z)-2-Cyano-3-(4-phenylphenyl)aminoprop-2-enoate
• CAS No: 904815-00-5
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• MDL: MFCD06660447
• CID: 994851
• PubChem ID: 53397802
• Update Time: 2025-06-15

Ethyl (2Z)-2-Cyano-3-(4-phenylphenyl)aminoprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 3-(BIPHENYL-4-YLAMINO)-2-CYANO-ACRYLIC ACID ETHYL ESTER
• ethyl 2-cyano-3-(4-phenylanilino)prop-2-enoate
• DTXSID30694370
• Ethyl 3-[([1,1'-biphenyl]-4-yl)amino]-2-cyanoprop-2-enoate
• 904815-00-5
• AKOS030254168
• ethyl 3-({[1,1'-biphenyl]-4-yl}amino)-2-cyanoprop-2-enoate
• MFCD06660447
• ethyl 3-{[1,1'-biphenyl]-4-ylamino}-2-cyanoprop-2-enoate
• Ethyl (2Z)-2-Cyano-3-(4-phenylphenyl)aminoprop-2-enoate

• MDL： MFCD06660447
• Inchi： 1S/C18H16N2O2/c1-2-22-18(21)16(12-19)13-20-17-10-8-15(9-11-17)14-6-4-3-5-7-14/h3-11,13,20H,2H2,1H3
• InChI Key： BEAYNHUNFJQNTI-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)=CNC1C=CC(=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 292.12100
• Monoisotopic Mass: 292.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.183
• Boiling Point: 452.3°C at 760 mmHg
• Flash Point: 227.4°C
• Refractive Index: 1.606
• PSA: 62.12000
• LogP: 3.80908

Additional information on Ethyl (2Z)-2-Cyano-3-(4-phenylphenyl)aminoprop-2-enoate

Comprehensive Overview of Ethyl (2Z)-2-Cyano-3-(4-phenylphenyl)aminoprop-2-enoate (CAS No. 904815-00-5)

Ethyl (2Z)-2-Cyano-3-(4-phenylphenyl)aminoprop-2-enoate (CAS No. 904815-00-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its cyanoacrylate and biphenyl moieties, serves as a versatile intermediate in the synthesis of advanced materials and bioactive molecules. Its unique structure, featuring a Z-configured double bond and an ethyl ester group, makes it a valuable building block for researchers exploring nonlinear optical materials, pharmaceutical intermediates, and organic semiconductors.

In recent years, the demand for high-performance organic compounds like Ethyl (2Z)-2-Cyano-3-(4-phenylphenyl)aminoprop-2-enoate has surged due to their applications in optoelectronic devices and drug discovery. With the rise of green chemistry and AI-driven molecular design, researchers are increasingly focusing on optimizing the synthesis and properties of such compounds. Searches for "CAS 904815-00-5 applications" and "synthesis of cyanoacrylate derivatives" have spiked, reflecting the growing interest in this niche yet impactful chemical space.

The compound's conjugated system, enabled by the phenylphenylamino and cyano groups, contributes to its potential in photovoltaic materials and fluorescence probes. Studies have highlighted its role in developing organic light-emitting diodes (OLEDs), where its electron-withdrawing and electron-donating properties can be fine-tuned for enhanced device efficiency. Additionally, its bioisosteric potential makes it a candidate for kinase inhibitor design, aligning with the pharmaceutical industry's push for targeted cancer therapies.

From a synthetic perspective, Ethyl (2Z)-2-Cyano-3-(4-phenylphenyl)aminoprop-2-enoate is typically prepared via Knoevenagel condensation, a reaction favored for its mild conditions and high atom economy. This aligns with the broader trend of sustainable synthesis, a topic frequently searched alongside "eco-friendly chemical processes." The compound's crystalline purity and solubility profile are critical parameters for industrial adoption, often addressed in forums discussing "scaling up specialty chemicals."

In material science, the compound's thermal stability and charge transport properties are under investigation for flexible electronics—a hot topic linked to searches like "next-gen wearable materials." Its π-conjugated backbone also positions it as a candidate for sensors detecting environmental pollutants, resonating with global concerns about air and water quality monitoring.

Regulatory and safety profiles of CAS 904815-00-5 emphasize its classification as a non-hazardous research chemical under standard handling protocols. However, users often query "handling guidelines for cyanoacrylate esters," underscoring the need for clear technical documentation. The compound's stability under ambient conditions and compatibility with common organic solvents further enhance its practicality for lab-scale and industrial applications.

Looking ahead, Ethyl (2Z)-2-Cyano-3-(4-phenylphenyl)aminoprop-2-enoate exemplifies the intersection of molecular innovation and applied research. As interest grows in customizable organic frameworks (a trending search term), this compound's adaptability ensures its relevance in emerging technologies. Whether in academic research or industrial R&D, its multifaceted applications continue to inspire breakthroughs across scientific disciplines.